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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzonitrile

Cat. No.: B036902 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-3-nitrobenzonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-3-nitrobenzonitrile. The

following procedures are based on safety data for structurally similar compounds and are

intended to ensure the safe handling of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 2-Fluoro-3-nitrobenzonitrile, it is imperative to use appropriate personal

protective equipment to prevent exposure. The recommended PPE is outlined below.

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a suitable choice due to their

resistance to a wide range of chemicals, including solvents, oils, and acids.[1][2][3][4][5] Always

inspect gloves for any signs of degradation or puncture before use. For prolonged or immersive

contact, consider using thicker, chemical-specific gloves.

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against splashes.[6]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect the

skin and clothing.[6] In cases of potential significant exposure, additional protective clothing
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may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or vapors.[6][7] If a fume hood is not

available or if exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[6]

First Aid Measures
In the event of exposure to 2-Fluoro-3-nitrobenzonitrile, immediate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[7][8] Seek

immediate medical attention.[7][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[7][8]

Remove contaminated clothing and wash it

before reuse.[7] If irritation persists, seek

medical attention.

Inhalation

Move the exposed person to fresh air at once.[8]

If breathing has stopped, perform artificial

respiration.[6][8] Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting.[6][7] Rinse mouth with

water. Call a physician or poison control center

immediately.[6][7]

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure.
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Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[6][7] Avoid

contact with skin, eyes, and clothing.[6][7] Do not breathe dust or vapors.[6][7] Wash hands

thoroughly after handling.[6][7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[7]

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.

[6][7][9] Do not empty into drains.[7]

Container Disposal: Thoroughly empty all contents before rinsing. The first rinse of the

container should be collected and disposed of as hazardous waste.[10] For highly toxic

chemicals, the first three rinses must be collected as hazardous waste.[10] After rinsing and

drying, labels must be defaced or removed before the container is discarded as solid waste.

[10]

Logical Workflow for Handling 2-Fluoro-3-
nitrobenzonitrile
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Caption: Workflow for the safe handling and disposal of 2-Fluoro-3-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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